3-chloro-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-chloro-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8ClN3O3S/c15-9-3-1-2-8(6-9)13(19)17-14-16-11-5-4-10(18(20)21)7-12(11)22-14/h1-7H,(H,16,17,19)
• InChI Key: BUWSPKCPXZFJFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H8ClN3O3S
• Molecular Weight: 333.7 g/mol
• CAS No.: 300568-12-1

Description

3-chloro-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is a compound that belongs to the class of benzothiazoles. Benzothiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of benzothiazoles are greatly affected by the substituents on a particular position of the thiazole ring.

Synthesis Analysis

The synthesis of benzothiazole derivatives is achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A series of 6-substituted - 1,2,4-triazolo- [3,4- b ]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized in satisfactory yield.

Scientific Research Applications

Antitumor Applications

The synthesis and biological evaluation of benzothiazole derivatives, including structures similar to 3-chloro-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide, have been shown to possess potent antitumor activities. These compounds exhibit selective cytotoxicity against tumorigenic cell lines, highlighting their potential as cancer therapeutics (Yoshida et al., 2005).

Antimicrobial and Antiparasitic Properties

Investigations into 6-nitro- and 6-amino-benzothiazoles bearing different chains in position 2, along with their corresponding anthranilic acid derivatives, have demonstrated significant in vitro antiparasitic properties against Leishmania infantum and Trichomonas vaginalis. These findings suggest a potential for developing new antiparasitic agents based on the benzothiazole structure (Delmas et al., 2002).

Synthesis of Metal Complexes

Benzothiazole-derived Schiff bases and their metal complexes have been synthesized, showcasing the utility of benzothiazole derivatives in forming complexes with potential applications in materials science and catalysis (Mahmood et al., 2021).

Precursors for Antitubercular Agents

Compounds structurally related to this compound have been characterized as precursors in the synthesis of benzothiazinones, a class of new antituberculosis drug candidates. This highlights their role in the development of novel treatments for tuberculosis (Richter et al., 2021).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . The target of these compounds is often the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to inhibit the dpre1 enzyme, thereby hindering the survival of mycobacterium tuberculosis .

Biochemical Pathways

It is known that benzothiazole derivatives can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is achieved through the cyclo-oxygenase and 5-lipoxygenase pathways .

Result of Action

Benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities . They can also cause ulcerogenic and irritative action on the gastrointestinal mucosa .